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Compound of Interest

Compound Name: Indigo carmine

Cat. No.: B1671875

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Indigo Carmine as a contrast agent in chromoendoscopy for the demarcation of
gastrointestinal lesions.

Introduction

Chromoendoscopy is an advanced endoscopic technique that utilizes staining agents to
enhance the visualization of the gastrointestinal mucosa.[1][2] Indigo carmine, a non-
absorptive contrast dye, is widely employed to improve the detection and characterization of
mucosal lesions.[2][3][4] Unlike absorptive stains such as methylene blue, Indigo carmine
does not get taken up by epithelial cells but instead pools in mucosal crevices and
depressions, thereby accentuating the topography and delineating subtle architectural
changes. This property makes it particularly valuable for identifying and assessing flat or
depressed lesions, which may be inconspicuous under conventional white-light endoscopy.

Principle of Action

Indigo carmine is a biologically inert blue dye that acts as a contrast agent. When applied to
the mucosal surface, it accumulates in the valleys and pits between mucosal elevations. This
pooling effect creates a contrast that highlights the mucosal architecture, including the pit
patterns of colorectal polyps. Dysplastic and inflamed tissues often exhibit altered mucosal
patterns, which become more apparent after staining with Indigo carmine, aiding in their
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identification and characterization. The immediate staining effect allows for real-time
visualization without the need for a waiting period for cellular uptake.

Applications in Lesion Demarcation

Indigo carmine chromoendoscopy has demonstrated utility in various clinical scenarios:

o Detection of Colorectal Polyps: It enhances the detection rate of colorectal adenomas,
especially small (<5 mm) and flat lesions that are often missed during conventional
colonoscopy.

¢ Surveillance in Inflammatory Bowel Disease (IBD): In patients with longstanding ulcerative
colitis or Crohn's colitis, Indigo carmine aids in the detection of dysplasia, which can be a
precursor to colorectal cancer. The European Society of Gastrointestinal Endoscopy (ESGE)
and the British Society of Gastroenterology (BSG) recommend its use for dysplasia
surveillance in IBD patients.

o Characterization of Colorectal Lesions: By highlighting the mucosal pit pattern, Indigo
carmine assists in the differential diagnosis between neoplastic and non-neoplastic polyps,
which can guide therapeutic decisions.

» Delineation of Early Gastric Cancer: In the stomach, Indigo carmine, often in combination
with acetic acid, helps to clarify the borders of early gastric cancer, which is crucial for
complete endoscopic resection.

o Barrett's Esophagus Surveillance: It can be used to highlight mucosal irregularities and
potential areas of dysplasia in patients with Barrett's esophagus.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the efficacy of Indigo
carmine chromoendoscopy.

Table 1: Diagnostic Accuracy of Indigo Carmine Chromoendoscopy for Colorectal Lesions
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Table 2: Efficacy of Indigo Carmine in Detecting Additional Lesions
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Study Population

Comparison

Additional Lesions
Detected with
Indigo Carmine

Reference

100 patients with
longstanding

ulcerative colitis

Pancolonic Indigo
Carmine vs. Pre-dye

spray colonoscopy

114 additional
mucosal
abnormalities, of
which 7 were

dysplastic.

86 patients
undergoing hood cap-

assisted colonoscopy

Post-dye spraying vs.

Pre-dye spraying in

the ascending colon

53 additional polyps

found in 34 patients.

Table 3: Impact of Indigo Carmine on Adenoma Detection Rate (ADR)

Control Group

Indigo
. . (Standard
Study Design Carmine P-value Reference
Colonoscopy)
Group ADR
ADR
Randomized
Controlled Trial
15 adenomas 7 adenomas <0.01
(n=55) for
lesions <5 mm
Meta-analysis Increased ADR - -
Table 4: Delineation of Early Gastric Cancer Borders
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Differentiated Undifferentiated
Method Adenocarcinomas - Adenocarcinomas - Reference
Border Clarification Border Clarification

Conventional N )
68.5% No additional benefit

Endoscopy

Acetic Acid-Indigo

Carmine 89.8% (P < 0.001) No additional benefit

Chromoendoscopy

Experimental Protocols
Preparation of Indigo Carmine Solution

Indigo carmine is commercially available in sterile solutions (e.g., 0.8%) or as a powder. The

final concentration for use depends on the application.
e For Pan-Chromoendoscopy (Screening): A dilute solution of 0.03% to 0.1% is typically used.

o Example Dilution for 0.03%: Mix 10 mL of 0.8% Indigo carmine with 250 mL of sterile

water.

o Example Dilution for 0.1%: Mix two 5 mL ampules of 0.8% Indigo carmine with 250 cc of

water.

o For Targeted Chromoendoscopy (Lesion Characterization): A more concentrated solution of
0.13% to 0.5% is used for detailed inspection of identified lesions.

o Example Dilution for 0.13%: Mix 5 mL of 0.8% Indigo carmine with 25 mL of sterile water.
o Commonly used concentration: 0.2% is frequently cited in studies for targeted spraying.

Protocol for Pan-Colonic Chromoendoscopy in IBD
Surveillance

» Patient Preparation: Ensure the patient has undergone a thorough bowel preparation,
achieving a clean colon for optimal visualization.
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Endoscope Insertion: Advance the colonoscope to the cecum.

Initial Inspection: Perform a careful withdrawal examination with white-light endoscopy to
identify any obvious lesions. Aspirate any residual fluid.

Dye Application: During withdrawal, systematically spray the prepared dilute Indigo carmine
solution (0.03%-0.1%) to cover the entire colonic mucosa. Application can be done via a
spray catheter inserted through the accessory channel of the endoscope or through the
water jet channel of the endoscope.

Re-examination: After dye application, re-examine the mucosa meticulously. The dye will
highlight subtle mucosal abnormalities and variations in pit patterns.

Targeted Biopsy/Resection: Any suspicious areas identified should be targeted for biopsy or
endoscopic resection.

Protocol for Targeted Chromoendoscopy of a Colorectal
Polyp

» Lesion Identification: Identify the polyp using standard white-light endoscopy.

Mucosal Cleansing: Gently wash the surface of the lesion with water to remove any mucus
or debris.

Dye Spraying: Using a spray catheter, apply a small volume (10-20 mL) of the more
concentrated Indigo carmine solution (0.2%-0.4%) directly onto the lesion to evenly coat its
surface.

Excess Dye Removal: Aspirate any excess dye that may obscure the view.

Magnification Endoscopy (Optional but Recommended): Switch to magnification mode to
observe the fine details of the mucosal pit pattern.

Lesion Classification: Classify the pit pattern (e.g., using Kudo's classification) to predict the
histology of the polyp.

Therapeutic Intervention: Based on the assessment, proceed with polypectomy or biopsy.
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Protocol for Chromoendoscopy of Early Gastric Cancer

Lesion Identification: Identify the suspected early gastric cancer lesion with white-light
endoscopy.

Acetic Acid Application: Spray 1.5% acetic acid onto the lesion. This will cause transient
whitening of the normal mucosa.

Indigo Carmine Application: After approximately 30 seconds, spray Indigo carmine solution
onto the lesion.

Border Demarcation: The combination of acetic acid and Indigo carmine enhances the
visibility of the demarcation line between the cancerous and non-cancerous mucosa.

Marking: Place marking dots around the delineated lesion using an argon plasma
coagulation probe or other marking devices prior to endoscopic submucosal dissection
(ESD).

Safety and Considerations

Indigo carmine is considered a safe contrast agent for topical application within the

gastrointestinal tract as it is not absorbed. Adverse reactions are extremely rare. However, it is

important to ensure that the colon is adequately cleansed before the procedure, as residual

stool can interfere with the staining and visualization. Dye spraying can make the detection of

certain lesions like angiodysplasia more difficult, so a thorough examination before staining is

recommended.

Visualizations
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Caption: Workflow of Indigo Carmine Chromoendoscopy.
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Mechanism of Action of Indigo Carmine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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